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Compound of Interest

Compound Name:
3-Amino-1-(2-

cyanophenyl)thiourea

Cat. No.: B2973540 Get Quote

Essential Safety and Handling Guide for 3-
Amino-1-(2-cyanophenyl)thiourea
Disclaimer: A specific Safety Data Sheet (SDS) for 3-Amino-1-(2-cyanophenyl)thiourea was

not located. The following guidance is based on the known hazards of the parent compound,

thiourea, and structurally related cyanophenyl and aminophenyl compounds. It is imperative to

treat this compound with a high degree of caution, assuming it may possess similar or greater

hazards than its analogues.

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 3-Amino-1-(2-
cyanophenyl)thiourea. The procedural guidance herein is designed to answer specific

operational questions regarding safe handling and disposal.

Hazard Assessment
Based on the components of the molecule—a thiourea group, a cyanophenyl group, and an

amino group—the primary health hazards are anticipated to be:

Toxicity: Harmful or toxic if swallowed, inhaled, or in contact with skin.[1][2][3] Thiourea itself

is classified as toxic if swallowed.[3]
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Carcinogenicity: Suspected of causing cancer.[4][5] Thiourea is classified as a suspected

carcinogen.

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[3][4]

Skin and Eye Irritation: May cause skin and eye irritation.[1][6]

Sensitization: May cause an allergic skin reaction.[3][6]

Environmental Hazards: Toxic to aquatic life with long-lasting effects.[5]

Personal Protective Equipment (PPE)
Strict adherence to the use of appropriate personal protective equipment is mandatory to

minimize exposure.

PPE Category Minimum Requirement Specifications

Eye/Face Protection Safety Goggles

Must be worn with side shields.

[4][7] A face shield should be

used if there is a risk of

splashing.[7]

Hand Protection Chemical-resistant gloves

Wear suitable gloves tested

according to EN 374.[4][8] Due

to the lack of specific data, it is

advisable to double-glove.

Skin and Body Protection Laboratory Coat

A flame-retardant lab coat is

recommended. For larger

quantities or risk of splashing,

chemical-resistant coveralls

should be worn.[7]

Respiratory Protection NIOSH-approved respirator

Required if handling outside of

a fume hood or if dust can be

generated.[6][7][9] Use a

respirator with an appropriate

particulate filter.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.carlroth.com/medias/SDB-9531-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDE2NjZ8YXBwbGljYXRpb24vcGRmfGFHTmxMMmcwTVM4NU1UYzFNamcxTXpZMk9ERTBMMU5FUWw4NU5UTXhYMDFVWDBWT0xuQmtaZ3xjYzgxMTEzNGRlYTNlZDMxOTdkNjFmOGY5ZWViNWI5N2EzNTNhMmIwZWRhZjY3NjZhY2Y1ZWRiNTkwYjA0NDhk
https://www.fishersci.com/store/msds?partNumber=T101212&productDescription=THIOUREA+CRYSTAL+CERT&vendorId=VN00033897&countryCode=US&language=en
https://www.flinnsci.com/sds_817-thiourea/sds_817/
https://www.carlroth.com/medias/SDB-9531-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDE2NjZ8YXBwbGljYXRpb24vcGRmfGFHTmxMMmcwTVM4NU1UYzFNamcxTXpZMk9ERTBMMU5FUWw4NU5UTXhYMDFVWDBWT0xuQmtaZ3xjYzgxMTEzNGRlYTNlZDMxOTdkNjFmOGY5ZWViNWI5N2EzNTNhMmIwZWRhZjY3NjZhY2Y1ZWRiNTkwYjA0NDhk
http://askimya.net/lib/images/urunler/6704_tio-ure-_msds.pdf
https://annexechem.com/thiourea-unraveling-its-diverse-applications/
https://www.flinnsci.com/sds_817-thiourea/sds_817/
https://annexechem.com/thiourea-unraveling-its-diverse-applications/
https://www.fishersci.com/store/msds?partNumber=T101212&productDescription=THIOUREA+CRYSTAL+CERT&vendorId=VN00033897&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-9531-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDE2NjZ8YXBwbGljYXRpb24vcGRmfGFHTmxMMmcwTVM4NU1UYzFNamcxTXpZMk9ERTBMMU5FUWw4NU5UTXhYMDFVWDBWT0xuQmtaZ3xjYzgxMTEzNGRlYTNlZDMxOTdkNjFmOGY5ZWViNWI5N2EzNTNhMmIwZWRhZjY3NjZhY2Y1ZWRiNTkwYjA0NDhk
https://www.hillbrothers.com/pdf/downloads/msds/sds/n/thiourea-sds.pdf
https://www.hillbrothers.com/pdf/downloads/msds/sds/n/thiourea-sds.pdf
https://www.carlroth.com/medias/SDB-9531-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDE2NjZ8YXBwbGljYXRpb24vcGRmfGFHTmxMMmcwTVM4NU1UYzFNamcxTXpZMk9ERTBMMU5FUWw4NU5UTXhYMDFVWDBWT0xuQmtaZ3xjYzgxMTEzNGRlYTNlZDMxOTdkNjFmOGY5ZWViNWI5N2EzNTNhMmIwZWRhZjY3NjZhY2Y1ZWRiNTkwYjA0NDhk
https://datasheets.scbt.com/sc-213038.pdf
https://www.hillbrothers.com/pdf/downloads/msds/sds/n/thiourea-sds.pdf
https://annexechem.com/thiourea-unraveling-its-diverse-applications/
https://www.hillbrothers.com/pdf/downloads/msds/sds/n/thiourea-sds.pdf
https://www.nbinno.com/article/other-organic-chemicals/safety-first-essential-handling-safety-guidelines-thiourea-qh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2973540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Handling Procedures
3.1. Engineering Controls

All handling of 3-Amino-1-(2-cyanophenyl)thiourea solid or solutions must be conducted in

a certified chemical fume hood to minimize inhalation exposure.[1]

A safety shower and eyewash station must be readily available in the immediate work area.

[7]

3.2. Step-by-Step Handling Protocol

Preparation:

Designate a specific area within the fume hood for handling.

Ensure all necessary PPE is donned correctly before entering the designated area.

Verify the functionality of the fume hood.

Weighing and Transfer:

Handle as a solid to avoid generating dust. If the material is a fine powder, use a damp

spatula to minimize airborne particles.

Use a balance inside the fume hood or a containment enclosure.

Close the container tightly immediately after use.[4]

Dissolution:

If preparing a solution, add the solid to the solvent slowly to avoid splashing.

Ensure the vessel is appropriately labeled with the chemical name, concentration, and

hazard pictograms.

Post-Handling:

Thoroughly decontaminate all surfaces, glassware, and equipment after use.
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Wash hands and forearms thoroughly with soap and water after removing gloves.[4]

Disposal Plan
Waste Generation: All materials contaminated with 3-Amino-1-(2-cyanophenyl)thiourea,

including gloves, disposable lab coats, and weighing papers, must be considered hazardous

waste.

Waste Collection:

Collect solid waste in a dedicated, labeled, and sealed container.

Collect liquid waste in a separate, labeled, and sealed container. Do not mix with other

solvent waste streams unless compatibility is confirmed.

Disposal:

Dispose of all waste through your institution's environmental health and safety (EHS)

office.

Do not dispose of this chemical down the drain.[4]

Emergency Procedures
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Incident First-Aid Measures

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[1][2]

Remove contaminated clothing. Seek medical

attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[2][5]

Seek immediate medical attention.[2]

Inhalation

Move the person to fresh air.[1][2] If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[1]

Ingestion
Do NOT induce vomiting.[2] Rinse mouth with

water. Seek immediate medical attention.[2]

Spill

Evacuate the area. Wear full PPE, including

respiratory protection. Cover the spill with an

inert absorbent material. Collect the material

into a sealed container for disposal.[8]

Experimental Workflow and Safety Diagram
Caption: Workflow for safe handling of 3-Amino-1-(2-cyanophenyl)thiourea.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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